Cas no 145917-81-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-indol-3-yl)acetate)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-indol-3-yl)acetate structure
145917-81-3 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-indol-3-yl)acetate
CAS No:145917-81-3
MF:C18H12N2O4
MW:320.298884391785
CID:2919235
PubChem ID:10448676
Update Time:2025-04-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 846-879-1
    • 1,3-Dioxoisoindolin-2-yl 2-(1H-indol-3-yl)acetate
    • 1H-Indole-3-acetic acid 1,3-dioxoisoindolin-2-yl ester
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-indol-3-yl)acetate
    • 145917-81-3
    • VFA91781
    • (1,3-dioxoisoindol-2-yl) 2-(1H-indol-3-yl)acetate
    • EN300-6516240
    • Inchi: 1S/C18H12N2O4/c21-16(9-11-10-19-15-8-4-3-5-12(11)15)24-20-17(22)13-6-1-2-7-14(13)18(20)23/h1-8,10,19H,9H2
    • InChI Key: DPOYWOPMHWLHTF-UHFFFAOYSA-N
    • SMILES: O(C(CC1=CNC2C=CC=CC1=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 320.07970687Da
  • Monoisotopic Mass: 320.07970687Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 79.5Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-indol-3-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-indol-3-yl)acetate Related Literature

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